Cas no 286947-16-8 (tert-butyl 3,9-diazabicyclo[4.2.1]nonane-3-carboxylate)

• Product Name: tert-butyl 3,9-diazabicyclo[4.2.1]nonane-3-carboxylate
• CAS No: 286947-16-8
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD12755902
• CID: 238159
• PubChem ID: 18545173
• Update Time: 2025-04-19

tert-butyl 3,9-diazabicyclo[4.2.1]nonane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3,9-Diazabicyclo[4.2.1]nonane-3-carboxylic acid, 1,1-dimethylethylester
• 3-Boc-3,9-diaza-bicyclo[4.2.1]nonane
• Tert-butyl 3,9-Diazabicyclo[4.2.1]nonane-3-carboxylate
• tert-butyl 4,9-diazabicyclo[4.2.1]nonane-4-carboxylate
• TERT-BUTYL RAC-(1S,6R)-3,9-DIAZABICYCLO[4.2.1]NONANE-3-CARBOXYLATE
• (+/-)-3,9-diazabicyclo[4.2.1]nonane-3-carboxylic acid tert-butyl ester
• (+-)-3-tert-butoxycarbonyl-3,9-diaza-bicyclo[4.2.1]nonane
• 3-tert-butoxycarbonyl-3,9-diazabicyclo-[4.2.1]-nonane
• AC1Q1N2X
• AG-C-18855
• AGN-PC-00DFP0
• CTK7G3009
• SureCN4321473
• t-butyl 3,9-diazabicyclo[4.2.1]nonane-3-carboxylate
• tert-butyl3,9-diazabicyclo[4.2.1]nonane-3-carboxylate
• (+/-)-3-tert-butoxycarbonyl-3,9-diaza-bicyclo[4.2.1]nonane
• WFPATFQNPHQQIG-UHFFFAOYSA-N
• FT-0749960
• AS-72942
• AKOS015950818
• SCHEMBL4321473
• 286947-16-8
• DTXSID20594971
• tert-butyl 3, 9-diazabicyclo[4.2.1]nonane-3-carboxylate
• F2147-1738
• A876661
• 3,9-Diazabicyclo[4.2.1]nonane-3-carboxylic acid, 1,1-dimethylethyl ester
• 3-Boc-3,9-diazabicyclo[4.2.1]nonane
• AM803638
• EN300-89025
• CS-0036882
• PB26916
• W14564
• cis-tert-Butyl 3,9-diazabicyclo[4.2.1]nonane-3-carboxylate
• DB-067968
• tert-butyl 3,9-diazabicyclo[4.2.1]nonane-3-carboxylate

• MDL： MFCD12755902
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-7-6-9-4-5-10(8-14)13-9/h9-10,13H,4-8H2,1-3H3
• InChI Key： WFPATFQNPHQQIG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 226.16800
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57000
• LogP: 2.01450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazepanes 1,4-diazepanes